Cas no 383127-11-5 (2-(2,4-Dimethoxyphenyl)pyrrolidine)

2-(2,4-Dimethoxyphenyl)pyrrolidine is a pyrrolidine derivative featuring a dimethoxyphenyl substituent, which enhances its utility in organic synthesis and pharmaceutical research. The compound’s structure, combining an aromatic methoxy-substituted ring with a pyrrolidine moiety, makes it a versatile intermediate for constructing complex molecules. Its electron-rich aromatic system and secondary amine functionality allow for selective modifications, facilitating applications in medicinal chemistry and ligand design. The dimethoxy groups contribute to improved solubility and stability, while the pyrrolidine ring offers conformational flexibility, aiding in the development of bioactive compounds. This compound is particularly valuable for researchers exploring heterocyclic frameworks and tailored molecular architectures.
2-(2,4-Dimethoxyphenyl)pyrrolidine structure
383127-11-5 structure
Product name:2-(2,4-Dimethoxyphenyl)pyrrolidine
CAS No:383127-11-5
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD02663407
CID:293197
PubChem ID:5236071

2-(2,4-Dimethoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-Dimethoxyphenyl)pyrrolidine
    • 2-(2,4-DIMETHOXY-PHENYL)-PYRROLIDINE
    • Pyrrolidine,2-(2,4-dimethoxyphenyl)-
    • 2,4-dimethoxy-1-pyrrolidin-2-ylbenzene
    • N10895
    • SR-01000073999-1
    • (S)-2-(2,4-DIMETHOXYPHENYL)PYRROLIDINE
    • AKOS000199375
    • MLS000770710
    • 383127-11-5
    • A26461
    • CS-0308935
    • SMR000343891
    • HMS2691G06
    • CHEMBL1384499
    • SCHEMBL3328962
    • STK132684
    • BB 0218537
    • VS-03205
    • 1228542-67-3
    • EN300-14164
    • MFCD02663407
    • BBL012137
    • DTXSID40412183
    • Z99598966
    • HMS1735D01
    • FT-0702180
    • SR-01000073999
    • Oprea1_350271
    • AKOS016340933
    • DTXCID30363034
    • DB-069668
    • MDL: MFCD02663407
    • Inchi: 1S/C12H17NO2/c1-14-9-5-6-10(12(8-9)15-2)11-4-3-7-13-11/h5-6,8,11,13H,3-4,7H2,1-2H3
    • InChI Key: RMQJFYAFGGOKQJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1C1CCCN1)OC

Computed Properties

  • Exact Mass: 207.12600
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 316 ºC
  • Flash Point: 128 ºC
  • PSA: 30.49000
  • LogP: 2.45710

2-(2,4-Dimethoxyphenyl)pyrrolidine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(2,4-Dimethoxyphenyl)pyrrolidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2,4-Dimethoxyphenyl)pyrrolidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Fluorochem
042495-1g
2-(2,4-Dimethoxyphenyl)pyrrolidine
383127-11-5 95%
1g
£332.00 2022-03-01
Alichem
A109006021-5g
2-(2,4-Dimethoxyphenyl)pyrrolidine
383127-11-5 95%
5g
$877.80 2023-09-02
TRC
D451995-100mg
2-(2,4-Dimethoxyphenyl)pyrrolidine
383127-11-5
100mg
$144.00 2023-05-18
Enamine
EN300-14164-0.05g
2-(2,4-dimethoxyphenyl)pyrrolidine
383127-11-5 95%
0.05g
$88.0 2023-02-09
Enamine
EN300-14164-5.0g
2-(2,4-dimethoxyphenyl)pyrrolidine
383127-11-5 95%
5.0g
$945.0 2023-02-09
abcr
AB316047-250 mg
2-(2,4-Dimethoxyphenyl)pyrrolidine; 95%
383127-11-5
250mg
€239.80 2023-04-26
Enamine
EN300-14164-250mg
2-(2,4-dimethoxyphenyl)pyrrolidine
383127-11-5 95.0%
250mg
$84.0 2023-09-30
Fluorochem
042495-250mg
2-(2,4-Dimethoxyphenyl)pyrrolidine
383127-11-5 95%
250mg
£133.00 2022-03-01
Enamine
EN300-14164-500mg
2-(2,4-dimethoxyphenyl)pyrrolidine
383127-11-5 95.0%
500mg
$132.0 2023-09-30
eNovation Chemicals LLC
Y1260673-250mg
2-(2,4-DIMETHOXYPHENYL)PYRROLIDINE
383127-11-5 95%
250mg
$270 2025-02-21

2-(2,4-Dimethoxyphenyl)pyrrolidine Related Literature

Additional information on 2-(2,4-Dimethoxyphenyl)pyrrolidine

Comprehensive Overview of 2-(2,4-Dimethoxyphenyl)pyrrolidine (CAS No. 383127-11-5): Properties, Applications, and Research Insights

2-(2,4-Dimethoxyphenyl)pyrrolidine (CAS No. 383127-11-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a pyrrolidine ring substituted with a 2,4-dimethoxyphenyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C12H17NO2, and distinct physicochemical properties make it a subject of interest for researchers exploring novel drug candidates and bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-(2,4-Dimethoxyphenyl)pyrrolidine has surged, driven by their role in medicinal chemistry and drug discovery. Users frequently search for terms such as "pyrrolidine derivatives uses," "dimethoxyphenyl compounds in pharmaceuticals," and "CAS 383127-11-5 applications," reflecting the compound's relevance in cutting-edge research. Its lipophilic nature and hydrogen-bonding capacity contribute to its utility in designing molecules with enhanced blood-brain barrier permeability, a key focus area in neurological drug development.

The synthesis of 2-(2,4-Dimethoxyphenyl)pyrrolidine typically involves multistep organic reactions, including reductive amination or cyclization strategies. Researchers often optimize these protocols to improve yield and purity, as highlighted in peer-reviewed journals. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its structural integrity. The compound's stability under physiological conditions and compatibility with common solvents further enhance its practicality in laboratory settings.

Beyond pharmaceuticals, 2-(2,4-Dimethoxyphenyl)pyrrolidine finds applications in material science, particularly in the development of organic semiconductors and ligands for catalysis. Its electron-donating methoxy groups influence molecular stacking and charge transport properties, making it valuable for optoelectronic devices. This dual applicability aligns with trending searches like "pyrrolidine-based materials" and "aromatic amines in electronics," demonstrating its interdisciplinary significance.

From a toxicological perspective, preliminary studies suggest that 2-(2,4-Dimethoxyphenyl)pyrrolidine exhibits a favorable safety profile at standard research concentrations. However, rigorous ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) evaluations remain essential for its potential therapeutic use. The compound's structure-activity relationships (SAR) are actively investigated to correlate its substituent effects with biological activity, addressing common queries about "how pyrrolidine modifications affect drug efficacy."

In conclusion, 2-(2,4-Dimethoxyphenyl)pyrrolidine (CAS No. 383127-11-5) represents a compelling case study in modern molecular design. Its synthetic accessibility, diverse applications, and research-driven demand position it as a valuable asset for scientists navigating the frontiers of organic chemistry and life sciences. As innovation continues, this compound will likely remain a focal point for answering critical questions in small-molecule therapeutics and functional materials.

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Amadis Chemical Company Limited
(CAS:383127-11-5)2-(2,4-Dimethoxyphenyl)pyrrolidine
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